Cas no 68498-54-4 (Cyclopentylisocyanide)

• Product Name: Cyclopentylisocyanide
• CAS No: 68498-54-4
• MF: C₆H₉N
• MW: 95.1423614025116
• MDL: MFCD02664624
• CID: 502037
• PubChem ID: 253662070
• Update Time: 2025-10-30

Cyclopentylisocyanide Chemical and Physical Properties

Names and Identifiers

• Cyclopentyl isocyanide
• isocyanocyclopentane
• cyclopentane isonitrile
• cyclopentyl isonitrile
• isocyano-cyclopentan
• isocyano-cyclopentane
• N-cyclopentylisonitrile
• TOS-BB-0762
• 1-Cyclopentyl isonitrile
• Cyclopentylisocyanide
• Cyclopentyl isocyanide, 96%
• 3-Isocyano-cyclopentane
• XTLSDEJNOQVCHL-UHFFFAOYSA-N
• FCH1122466
• MFCD02664624
• AS-57622
• AKOS007930589
• SY050646
• EN300-719371
• FT-0693426
• GEO-02903
• C2959
• DTXSID50370503
• 68498-54-4
• T71226
• DB-369978

• MDL： MFCD02664624
• Inchi： 1S/C6H9N/c1-7-6-4-2-3-5-6/h6H,2-5H2
• InChI Key： XTLSDEJNOQVCHL-UHFFFAOYSA-N
• SMILES： [N+](#[C-])C1CCCC1

Computed Properties

• Exact Mass: 95.07350
• Monoisotopic Mass: 95.073499291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 92
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2
• Topological Polar Surface Area: 4.4

Experimental Properties

• Color/Form: liquid
• Density: 0.86
• Boiling Point: 28°C/0.4mmHg(lit.)
• Refractive Index: 1.439-1.441
• PSA: 0.00000
• LogP: 1.07900
• Solubility: Not available

Cyclopentylisocyanide Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Hazard Category Code： 20/21/22;36/37/38
• Safety Instruction： S26-S36-S37-S39
• Hazardous Material Identification：
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic isocyanides
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on Cyclopentylisocyanide

Cyclopentylisocyanide (CAS No. 68498-54-4): An Overview of Its Structure, Properties, and Applications in Chemical and Pharmaceutical Research

Cyclopentylisocyanide (CAS No. 68498-54-4) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical structure and potential applications in various fields, including organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its cyclopentyl ring and isocyanide functional group, which endow it with a range of interesting properties and reactivity profiles.

The molecular formula of cyclopentylisocyanide is C₆H₉N, and its molecular weight is approximately 99.14 g/mol. The compound exists as a colorless liquid at room temperature and has a boiling point of around 100°C. Its low boiling point makes it suitable for various synthetic transformations under mild conditions, which is advantageous in laboratory settings.

In the realm of organic synthesis, cyclopentylisocyanide has been extensively studied for its role as a building block in the synthesis of complex molecules. The isocyanide functional group can participate in a variety of reactions, such as the Ugi reaction, Passerini reaction, and multicomponent reactions (MCRs). These reactions are highly efficient and can generate diverse products with high yields and selectivity. For instance, the Ugi reaction involving cyclopentylisocyanide can produce β-amino esters, which are valuable intermediates in the synthesis of pharmaceuticals and agrochemicals.

Recent research has also highlighted the potential of cyclopentylisocyanide in medicinal chemistry. The isocyanide functional group can be used to introduce bioactive moieties into drug molecules, enhancing their pharmacological properties. For example, studies have shown that derivatives of cyclopentylisocyanide can exhibit potent antitumor activity by targeting specific enzymes or receptors involved in cancer cell proliferation. Additionally, the cyclopentyl ring provides steric hindrance that can influence the conformational flexibility and binding affinity of the resulting compounds.

In materials science, cyclopentylisocyanide has been explored for its use in the development of novel materials with unique properties. The reactivity of the isocyanide group allows for the formation of covalent networks through polymerization reactions. These networks can be tailored to exhibit specific mechanical, thermal, or optical properties, making them suitable for applications such as coatings, adhesives, and electronic materials.

The synthetic accessibility of cyclopentylisocyanide has also been a subject of interest. Various methods have been developed to synthesize this compound efficiently on both small and large scales. One common approach involves the reaction of cyclopentylamine with phosgene or thiophosgene, followed by hydrolysis to yield the desired product. Advances in green chemistry have led to the development of more environmentally friendly synthetic routes that minimize waste and reduce energy consumption.

The safety profile of cyclopentylisocyanide is an important consideration in its use. While it is generally considered safe for laboratory use when proper handling procedures are followed, it is important to note that isocyanides can be irritants to the eyes and respiratory system. Therefore, appropriate personal protective equipment (PPE) should be used when handling this compound.

In conclusion, cyclopentylisocyanide (CAS No. 68498-54-4) is a multifaceted compound with a wide range of applications in chemical and pharmaceutical research. Its unique chemical structure and reactivity make it an invaluable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new possibilities for this compound, it is likely that its importance will only continue to grow in the coming years.